Cas no 2283984-95-0 (4-Cyclopentyl-3-acetamidobutanoic acid)
4-Cyclopentyl-3-acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4-cyclopentyl-3-acetamidobutanoic acid
- 2283984-95-0
- EN300-28273346
- 4-Cyclopentyl-3-acetamidobutanoic acid
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- Inchi: 1S/C11H19NO3/c1-8(13)12-10(7-11(14)15)6-9-4-2-3-5-9/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
- InChI Key: QGQLDIGOQPEAEG-UHFFFAOYSA-N
- SMILES: OC(CC(CC1CCCC1)NC(C)=O)=O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.4Ų
4-Cyclopentyl-3-acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273346-1g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 1g |
$770.0 | 2023-09-09 | ||
| Enamine | EN300-28273346-5g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 5g |
$2235.0 | 2023-09-09 | ||
| Enamine | EN300-28273346-10g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 10g |
$3315.0 | 2023-09-09 | ||
| Enamine | EN300-28273346-0.05g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28273346-0.1g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28273346-0.25g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28273346-0.5g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28273346-1.0g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28273346-2.5g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28273346-5.0g |
4-cyclopentyl-3-acetamidobutanoic acid |
2283984-95-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
4-Cyclopentyl-3-acetamidobutanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-Cyclopentyl-3-acetamidobutanoic acid
Recent Advances in the Study of 4-Cyclopentyl-3-acetamidobutanoic Acid (CAS: 2283984-95-0)
4-Cyclopentyl-3-acetamidobutanoic acid (CAS: 2283984-95-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its structural properties, biological activity, and therapeutic potential, particularly in the context of neurological disorders and metabolic diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanism of action, pharmacokinetics, and potential clinical applications.
One of the key areas of research has been the investigation of 4-Cyclopentyl-3-acetamidobutanoic acid as a modulator of gamma-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the central nervous system, and its receptors are implicated in a variety of neurological conditions, including epilepsy, anxiety, and chronic pain. Recent in vitro and in vivo studies have demonstrated that this compound exhibits a high affinity for GABAA receptors, suggesting its potential as a novel therapeutic agent for these disorders. The compound's unique cyclopentyl and acetamido groups are believed to contribute to its selective binding and efficacy.
In addition to its neurological applications, 4-Cyclopentyl-3-acetamidobutanoic acid has also been explored for its role in metabolic regulation. Preliminary studies indicate that the compound may influence lipid metabolism and insulin sensitivity, making it a candidate for the treatment of metabolic syndrome and type 2 diabetes. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its metabolic pathways and interactions with key enzymes involved in lipid and glucose homeostasis.
The synthesis and optimization of 4-Cyclopentyl-3-acetamidobutanoic acid have also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties. These advancements are critical for the compound's progression into preclinical and clinical trials, where its safety and efficacy can be further evaluated.
Despite these promising findings, challenges remain in the development of 4-Cyclopentyl-3-acetamidobutanoic acid as a therapeutic agent. Issues such as bioavailability, potential off-target effects, and long-term toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical benefits.
In conclusion, 4-Cyclopentyl-3-acetamidobutanoic acid (CAS: 2283984-95-0) represents a promising candidate for the treatment of neurological and metabolic disorders. Its unique structural features and biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic profile and validating its therapeutic potential in relevant disease models. As the field advances, this compound may pave the way for the development of novel, targeted therapies with improved efficacy and safety profiles.
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